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Compound of Interest

Compound Name: 2-Isopropylcyclopentanone

Cat. No.: B083243 Get Quote

The safe and compliant disposal of 2-Isopropylcyclopentanone is paramount for ensuring the

safety of laboratory personnel and protecting the environment. This guide provides detailed

procedures for the proper handling and disposal of this compound, tailored for researchers,

scientists, and drug development professionals.

Immediate Safety and Handling:

2-Isopropylcyclopentanone is classified as an acute oral toxicant and a flammable liquid,

necessitating careful handling in a well-ventilated laboratory fume hood.[1][2] Personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat, should be worn at all times.

Step-by-Step Disposal Procedure:

The disposal of 2-Isopropylcyclopentanone must adhere to hazardous waste regulations.[3]

Under no circumstances should it be disposed of down the drain or in regular trash.

Segregation: Keep 2-Isopropylcyclopentanone waste separate from other waste streams,

particularly incompatible chemicals, to prevent hazardous reactions.[3][4] It should be

collected as a halogen-free organic solvent waste.[5]

Container Selection: Use a designated, leak-proof, and clearly labeled hazardous waste

container.[3][5][6] The container must be chemically compatible with ketones. High-density

polyethylene (HDPE) or glass containers are generally suitable.[4][5]
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Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "2-Isopropylcyclopentanone," and a clear indication of the hazards (e.g.,

"Toxic," "Flammable").[6]

Accumulation: Store the waste container in a designated satellite accumulation area within

the laboratory.[3][7] This area should be under the control of laboratory personnel and away

from sources of ignition.[8] The container must be kept tightly closed except when adding

waste.[5] Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[5]

Spill Management: In the event of a spill, absorb the material with an inert absorbent, such

as vermiculite or sand. The contaminated absorbent material must then be collected in a

sealed container and disposed of as hazardous waste.[8]

Disposal Request: Once the waste container is full or ready for disposal, arrange for pickup

by your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Quantitative Data for Ketone Waste Disposal:

The following table summarizes key quantitative parameters relevant to the disposal of ketone-

based chemical waste.

Parameter Value/Specification Source/Regulation

Flash Point (Cyclopentanone) 26 °C / 78.8 °F [8]

Container Headspace Leave at least 10% [5]

Maximum Container Size in

Lab
5 Gallons (19 Liters) General Lab Safety Guideline

Empty Container Residue Limit

No more than 2.5 cm (1 in.) of

residue or 3% by weight for

containers <110 gal

[7]

Disposal Workflow:
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Isopropylcyclopentanone.

Generate 2-Isopropylcyclopentanone Waste

Segregate as halogen-free organic solvent waste.

Is the original container empty?

Triple rinse with a suitable solvent.
Collect rinsate as hazardous waste.

YesNo

Deface label and dispose of empty container
in appropriate solid waste stream.Select a compatible, labeled hazardous waste container.

Store in a designated satellite accumulation area.
Keep container closed.

Arrange for EHS/licensed contractor pickup.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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